1-[(2,6-Dimethylphenoxy)acetyl]-2-(2-piperidin-1-ylethyl)piperidine

• Molecular Formula: C22H34N2O2
• Molecular Weight: 358.5 g/mol
• IUPAC Name: 2-(2,6-dimethylphenoxy)-1-[2-(2-piperidin-1-ylethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C22H34N2O2/c1-18-9-8-10-19(2)22(18)26-17-21(25)24-15-7-4-11-20(24)12-16-23-13-5-3-6-14-23/h8-10,20H,3-7,11-17H2,1-2H3
• InChI Key: YEXZYILDCGTLDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)N2CCCCC2CCN3CCCCC3

Description

1-[(2,6-Dimethylphenoxy)acetyl]-2-(2-piperidin-1-ylethyl)piperidine is a synthetic compound characterized by a central piperidine ring substituted at position 1 with a (2,6-dimethylphenoxy)acetyl group and at position 2 with a 2-piperidin-1-ylethyl side chain. This structure combines aromatic, acetyl, and piperidine moieties, which are commonly associated with bioactivity in medicinal chemistry.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The exact mechanism by which this compound exerts its effects depends on its specific interactions with biological targets.
• It may modulate receptors, enzymes, or signaling pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with (2,6-Dimethylphenoxy)acetyl Groups

The (2,6-dimethylphenoxy)acetyl moiety is a critical pharmacophore in several protease inhibitors. For example, lopinavir (a component of LPV/r) contains this group and inhibits HIV-1 protease by binding to the enzyme’s active site, preventing viral maturation . However, the absence of a piperidinylethyl side chain in lopinavir may limit direct functional parallels .

Piperidine Derivatives with Bioactive Substitutions

Piperidine rings substituted at positions 2 and 6 are common in bioactive molecules. For instance:

• 1-(2-Chloroacetyl)-3-methyl-2,6-bis(3,4,5-trimethoxyphenyl)piperidine-4-one (): This compound features aryl groups at positions 2 and 6, demonstrating that bulky aromatic substituents enhance binding to biological targets.
• Mexiletine analogs (): Substitutions on piperidine-like structures (e.g., benzyl or phenyl groups) significantly affect sodium channel blockade. Lipophilicity correlates with potency; the user’s compound’s piperidinylethyl group may enhance hydrophobic interactions compared to smaller substituents like methyl .

Piperidine vs. Piperazine Derivatives

While the user’s compound contains a piperidine ring, related molecules like 2-[4-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]acetic acid () utilize piperazine. Piperazine derivatives often exhibit distinct pharmacokinetic profiles due to increased polarity and hydrogen-bonding capacity. The piperidine ring in the target compound likely confers greater conformational rigidity and lipophilicity, influencing membrane permeability .

Pharmacological and Physicochemical Comparisons

Table 1: Key Comparisons with Analogues

Compound	Substituents	Lipophilicity (Predicted logP)	Biological Target	IC50/Activity Notes	Reference
Lopinavir	(2,6-Dimethylphenoxy)acetyl, hexanamide	~4.5 (high)	HIV-1 protease	Sub-nanomolar inhibition
Mexiletine (Me6)	Benzyl group on asymmetric carbon	~3.8	Voltage-gated Na+ channels	IC50 = 12 µM (use-dependent)
1-(2-Chloroacetyl)-3-methyl-2,6-bis-TMP*	3,4,5-Trimethoxyphenyl at 2,6	~2.5	Anticancer/antimicrobial	Not reported
Target Compound	(2,6-Dimethylphenoxy)acetyl, piperidinylethyl	~3.2 (estimated)	Hypothesized: Proteases, ion channels	Unknown	–

*TMP = 3,4,5-Trimethoxyphenyl

Key Findings:

• Stereoselectivity : Unlike mexiletine analogs, the target compound’s symmetric piperidine ring may reduce stereoselective effects, simplifying synthesis .
• Target Specificity: The (2,6-dimethylphenoxy)acetyl group may confer protease affinity (as in lopinavir), while the piperidinylethyl chain could modulate ion channels (as in sodium channel blockers) .

Biological Activity

1-[(2,6-Dimethylphenoxy)acetyl]-2-(2-piperidin-1-ylethyl)piperidine, a compound with significant pharmacological potential, has garnered attention in recent years for its diverse biological activities. This article reviews the available literature on its biological activity, focusing on its mechanisms of action, target interactions, and therapeutic implications.

Chemical Structure and Properties

The compound features a complex structure characterized by a piperidine core and a dimethylphenoxyacetyl moiety. Its chemical formula is C$_{19}$H$_{28}$N$_2$O$_2$, with a molecular weight of approximately 316.44 g/mol. The structural configuration suggests potential interactions with various biological targets, particularly receptors involved in neurological and cardiovascular functions.

Research indicates that this compound primarily acts as a selective agonist for the D3 dopamine receptor (D3R). The D3R is implicated in several neurobiological processes, including mood regulation and motor control. The compound demonstrates an EC$_{50}$ value of 710 nM in β-arrestin recruitment assays, indicating its potency as a D3R agonist while showing minimal activity at the D2 dopamine receptor (D2R) .

Table 1: Biological Activity Profile

Compound ID	Target Receptor	EC50 (nM)	Emax (%)	IC50 (nM)
1	D3R	710 ± 150	102 ± 4.2	15,700 ± 3,000
1	D2R	>100,000	Inactive	9,000 ± 3,700

Case Studies

Several studies have explored the therapeutic potential of this compound in animal models. Notably:

• Neuroprotection : In models of neurodegeneration induced by MPTP and 6-OHDA, the compound exhibited protective effects against dopaminergic neuron loss, suggesting its utility in treating Parkinson's disease .
• Behavioral Studies : Animal studies have shown that administration of the compound can modulate behaviors associated with anxiety and depression, likely through its action on the D3R .

Pharmacological Spectrum

The biological activity spectrum of this compound extends beyond neuropharmacology. In silico predictions indicate that it may interact with various enzymes and transport systems, suggesting potential applications in:

• Cancer Treatment : The compound's ability to inhibit specific cancer cell lines has been noted, warranting further investigation into its anticancer properties.
• Antimicrobial Activity : Preliminary studies suggest that derivatives of this compound may possess antimicrobial properties, making them candidates for further development as therapeutic agents against infections .